2-(4-biphenylyl)-2-oxoethyl 1-(2-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 1-(2-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H20FNO4/c26-21-8-4-5-9-22(21)27-15-20(14-24(27)29)25(30)31-16-23(28)19-12-10-18(11-13-19)17-6-2-1-3-7-17/h1-13,20H,14-16H2
• InChI Key: OHPSTOQLPFFTDU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2F)C(=O)OCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C25H20FNO4
• Molecular Weight: 417.4 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves multi-component reactions that can include condensation and cyclization steps. For example, Jayarajan et al. (2019) described the synthesis of complex bipyridine derivatives through a three-component reaction involving malonamide, aldehyde, and malononitrile in water, using triethylamine as a base at room temperature (Jayarajan et al., 2019). Similarly, other compounds like the spiro[indole-3,2'-pyrrolidin]-2(1H)-one were synthesized through multicomponent reactions, highlighting the diverse synthetic strategies available for complex organic compounds (Sharma et al., 2013).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using techniques like X-ray diffraction. For instance, compounds with pyrrolidine rings and fluorophenyl groups have been characterized, revealing planar structures stabilized by various intermolecular interactions (Suresh et al., 2007). These studies provide insights into how similar structural analysis could be applied to the compound .

Chemical Reactions and Properties

Compounds containing pyrrolidine and fluorophenyl groups participate in a range of chemical reactions. For instance, Maity and Govindaraju (2010) explored the use of a pyrrolidine constrained bipyridyl-dansyl conjugate as a selective sensor for Al(3+), highlighting the potential reactivity and application of such structures in sensing technologies (Maity & Govindaraju, 2010).

Physical Properties Analysis

The physical properties of complex organic compounds are closely linked to their molecular structure. For example, the planar structures and stabilization by intramolecular interactions can influence their melting points, solubility, and crystal formation (Suresh et al., 2007).